Cas no 941913-52-6 (N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide)

• Product Name: N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide
• CAS No: 941913-52-6
• MF: C₂₅H₂₂ClN₃O₂
• MW: 431.914084911346
• CID: 5442307
• PubChem ID: 16813308
• Update Time: 2025-05-30

N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-4-(2,4-dimethylphenyl)-2,3-dihydro-2-oxo-1H-1,5-benzodiazepine-1-acetamide
• N-(4-chlorophenyl)-2-(4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-benzo[b][1,4]diazepin-1-yl)acetamide
• 941913-52-6
• N-(4-chlorophenyl)-2-[4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide
• AKOS002033834
• N-(4-chlorophenyl)-2-[4-(2,4-dimethylphenyl)-2-oxo-3H-1,5-benzodiazepin-1-yl]acetamide
• F3167-1490
• N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide

• Inchi： 1S/C25H22ClN3O2/c1-16-7-12-20(17(2)13-16)22-14-25(31)29(23-6-4-3-5-21(23)28-22)15-24(30)27-19-10-8-18(26)9-11-19/h3-13H,14-15H2,1-2H3,(H,27,30)
• InChI Key： OUBCOSBDOMHTJS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN1C(CC(C2C=CC(C)=CC=2C)=NC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 431.1400546g/mol
• Monoisotopic Mass: 431.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 695.9±55.0 °C(Predicted)
• pka: 12.70±0.70(Predicted)

Additional information on N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide

N-(4-Chlorophenyl)-2-4-(2,4-Dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide (CAS No. 941913-52-6): An Overview

N-(4-Chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide (CAS No. 941913-52-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are widely used for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide includes a benzodiazepine core with additional substituents that enhance its pharmacological profile. The presence of a chlorophenyl group and a dimethylphenyl group contributes to its specific binding affinity and selectivity for certain receptors. These structural modifications can significantly influence the compound's biological activity and pharmacokinetic properties.

Recent studies have focused on the potential therapeutic applications of N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide. One notable area of research is its use as an anxiolytic agent. Clinical trials have shown that this compound exhibits potent anxiolytic effects without causing significant sedation or cognitive impairment. This makes it a promising alternative to traditional benzodiazepines, which often have side effects such as drowsiness and dependency.

In addition to its anxiolytic properties, N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide has been investigated for its potential as a muscle relaxant. Preclinical studies have demonstrated that it can effectively reduce muscle spasms and improve motor function in animal models of neuromuscular disorders. This suggests that it may have therapeutic value in conditions such as multiple sclerosis and spinal cord injuries.

The pharmacokinetic profile of N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-ylacetamide has also been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and minimizing the risk of side effects.

Safety and toxicity studies have indicated that N-(4-chlorophenyl)-2-4-(2,4-dimethylphenyl)-2-oxo-2,3-dihydro-1H-1,5-benzodiazepin-1-y-lacetamide is well-tolerated at therapeutic doses. However, like all benzodiazepines, it should be used with caution in patients with a history of substance abuse or respiratory disorders. Ongoing research aims to further elucidate the long-term safety and efficacy of this compound.

In conclusion, N-(4-chlorophenyl)-2-{[4-(dimethylphenyl)]-[oxo]-[dihydro]-[benzodiazepin]-[acetamide]} (CAS No. 941913-52-6) represents a promising advancement in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a valuable candidate for the development of new therapeutic agents. Continued research and clinical trials will be essential to fully realize its potential in treating anxiety disorders and neuromuscular conditions.